Cas no 1261909-14-1 (3-(3-Hydroxypyridin-2-yl)benzonitrile)

• Product Name: 3-(3-Hydroxypyridin-2-yl)benzonitrile
• CAS No: 1261909-14-1
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD18311948
• CID: 2762791
• PubChem ID: 53217507
• Update Time: 2025-05-21

3-(3-Hydroxypyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• A1-28818
• SCHEMBL5569538
• MFCD18311948
• AKOS006315283
• DTXSID80682540
• 1261909-14-1
• 2-(3-CYANOPHENYL)-3-HYDROXYPYRIDINE
• 3-(3-Hydroxypyridin-2-yl)benzonitrile

• MDL： MFCD18311948
• Inchi： 1S/C12H8N2O/c13-8-9-3-1-4-10(7-9)12-11(15)5-2-6-14-12/h1-7,15H
• InChI Key： KUGNJGFWKBWBSQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 196.064
• Monoisotopic Mass: 196.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2
• XLogP3: 1.9

Additional information on 3-(3-Hydroxypyridin-2-yl)benzonitrile

3-(3-Hydroxypyridin-2-yl)benzonitrile: A Comprehensive Overview

3-(3-Hydroxypyridin-2-yl)benzonitrile, also known by its CAS number 1261909-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining a hydroxypyridine moiety and a benzonitrile group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 3-(3-Hydroxypyridin-2-yl)benzonitrile is characterized by a hydroxyl group attached to the pyridine ring at position 3, which introduces significant electronic effects. This feature, combined with the electron-withdrawing nature of the benzonitrile group, influences the compound's reactivity and stability. Researchers have utilized this property to explore its potential as an intermediate in the synthesis of more complex molecules, particularly in the context of heterocyclic chemistry.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare 3-(3-Hydroxypyridin-2-yl)benzonitrile. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have demonstrated the use of catalytic cross-coupling reactions to achieve high yields of this compound. These methods not only enhance the scalability of production but also pave the way for its broader application in medicinal chemistry.

In terms of pharmacological activity, 3-(3-Hydroxypyridin-2-yl)benzonitrile has shown promise as a modulator of various cellular pathways. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, which are critical for developing treatments against chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to interact with specific protein targets has been explored through computational modeling and in vitro assays, further underscoring its potential therapeutic value.

The environmental impact and safety profile of CAS No. 1261909-14-1 are also areas of active research. Regulatory agencies require comprehensive assessments of chemical compounds to ensure their safe handling and disposal. Recent toxicological studies have focused on evaluating the compound's acute and chronic toxicity profiles, as well as its potential for bioaccumulation. These studies are essential for establishing guidelines for industrial use and ensuring compliance with international safety standards.

In conclusion, 3-(3-Hydroxypyridin-2-yl)benzonitrile, or CAS No. 1261909-14-1, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and pharmacology, position it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing scientific knowledge and practical applications.